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Quantitative Solubility Data

The table below summarizes the available physicochemical and solubility data for Vimirogant

hydrochloride from chemical suppliers [1] [2] [3].

Property Specification / Value

CAS Number 1802678-42-7 [1] [2]

Molecular Formula C₂₇H₃₅F₃N₄O₃S • xHCl [1] [3]

Purity ≥ 98.39% - ≥ 99.0% [1] [2] [3]

Form Light yellow to yellow solid powder [2]

Solubility in DMSO 100 - 125 mg/mL (requires ultrasonic treatment) [1] [2] [3]

Solubility in Ethanol 50 mg/mL (requires ultrasonic treatment) [1] [2] [3]

Formulation Strategies for Solubility Enhancement

Based on the supplier data, here are several pre-tested formulations for preparing stock and working

solutions for in vitro and in vivo studies. These strategies use common solubilization techniques such as co-
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solvents and solubilizing agents [1] [2].

Application Formulation & Protocol Outcome

Stock
Solution

Dissolve in DMSO at 62.5 mg/mL [2]. Clear stock solution for

further dilution [1] [2].

In Vivo (IVIS) 10% DMSO + 40% PEG300 + 5% Tween-80 + 45%
Saline [1] [2]. Add co-solvents sequentially.

Clear solution, ≥ 6.25

mg/mL [1] [2].

In Vivo (Oral) 10% EtOH + 40% PEG300 + 5% Tween-80 + 45%
Saline [1] [2] or 10% EtOH + 90% Corn Oil [1] [2].

Clear solution, ≥ 2.5

mg/mL [1] [2].

Troubleshooting Common Solubility Issues

Here are answers to frequently asked questions that may arise during your experiments.

Q: My compound precipitates upon dilution into an aqueous buffer. How can I prevent this?

A: Precipitation upon dilution is a common "water shock" phenomenon. To mitigate this, ensure

you are adding the stock solution slowly to the aqueous medium while vortexing or stirring
vigorously. Using a formulation that contains solubilizing agents like SBE-β-CD or Tween-80
can help maintain the compound in solution by inhibiting precipitation [1] [2].

Q: I need a formulation for oral gavage that does not use DMSO. What are my options?

A: As shown in the formulation table, a mixture of 10% Ethanol, 40% PEG300, 5% Tween-80,
and 45% Saline is a viable, well-tolerated option that achieves a concentration suitable for in
vivo dosing [1] [2]. Another simple alternative is a 10% Ethanol in Corn Oil solution [1] [2].

Q: How can I improve the solubility of my compound for long-term stability studies?

A: For long-term storage, lyophilization (freeze-drying) is the best option to ensure stability.

For solution stability, the SBE-β-CD-based formulation is recommended over the corn oil
formulation for studies exceeding half a month, as it generally offers better physical stability [1]

[2].
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Experimental Workflow for Formulation Preparation

The following diagram outlines the general decision-making process for preparing a stable working solution

of Vimirogant hydrochloride for your experiments, based on the supplier-provided protocols.
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Start: Prepare Working Solution

Prepare Stock Solution

Dissolve Vimirogant HCl in pure DMSO
(62.5 mg/mL) or EtOH (25.0 mg/mL)

Select application and route?

Add co-solvents sequentially
in the specified order

Mix evenly after each addition

Final volume adjustment
with saline or corn oil

Solution Ready

Clear solution ready for use

For In Vivo Use

e.g., Add to PEG300 For In Vitro Use

Use stock solution or dilute
in appropriate buffer

In Vivo In Vitro
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Solution Ready

Click to download full resolution via product page

Broader Strategies for Insoluble Compounds

While specific data on advanced techniques for Vimirogant is not available in the search results, the general

approaches below are widely used in pharmaceutical development for compounds with similar challenges [4]

[5].

Amorphous Solid Dispersions (ASD): This technique involves converting the crystalline drug into a

higher-energy amorphous form and dispersing it in a polymer matrix (e.g., via spray drying or hot melt
extrusion). This can significantly improve dissolution rates and apparent solubility [5].

Lipid-Based Formulations: For highly lipophilic drugs, systems like self-emulsifying drug delivery
systems (SEDDS) can be highly effective. These formulations use a mixture of oils, surfactants, and

co-solvents to keep the drug in solution upon dispersion in the gastrointestinal fluids [5].
Nanocrystal Technology: Reducing the particle size of the drug to the nanoscale (100-1000 nm)

dramatically increases the surface area, leading to a higher dissolution rate. This is a robust method
for BCS Class II compounds [4] [6].

Cyclodextrin Complexation: Cyclodextrins like SBE-β-CD and HP-β-CD can form inclusion
complexes with drug molecules, enhancing their aqueous solubility. As shown in the formulation data,

SBE-β-CD is already a key component in one of the recommended formulations for Vimirogant [1]
[2] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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